Cas no 62715-22-4 (1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro-)

• Product Name: 1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro-
• CAS No: 62715-22-4
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 434408
• PubChem ID: 10655160
• Update Time: 2025-04-19

1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one, 2,3,3a,4,5,6-hexahydro-
• 2,3,3a,4,5,6-hexahydrophenalen-1-one
• SCHEMBL830902
• QNRJGJGWMUTXNK-UHFFFAOYSA-N
• 2,3,3a,4,5,6-hexahydro-phenalene-1-one
• 62715-22-4
• DTXSID00443019

• Inchi： 1S/C13H14O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h2,5-6,10H,1,3-4,7-8H2
• InChI Key： QNRJGJGWMUTXNK-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3CCCC(CC1)C=32

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07